Cas no 1060228-73-0 (N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide)

• Product Name: N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide
• CAS No: 1060228-73-0
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 5771898
• PubChem ID: 25861936
• Update Time: 2025-06-14

N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide
• N,N-dimethyl-2-(4-(2-(m-tolyloxy)acetamido)phenyl)acetamide
• 1060228-73-0
• F5097-0591
• VU0635240-1
• N,N-dimethyl-2-[4-[[2-(3-methylphenoxy)acetyl]amino]phenyl]acetamide
• AKOS005267659

• Inchi： 1S/C19H22N2O3/c1-14-5-4-6-17(11-14)24-13-18(22)20-16-9-7-15(8-10-16)12-19(23)21(2)3/h4-11H,12-13H2,1-3H3,(H,20,22)
• InChI Key： SCKPTJFUYLNUSG-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C)=C1)CC(NC1C=CC(=CC=1)CC(N(C)C)=O)=O

Computed Properties

• Exact Mass: 326.16304257g/mol
• Monoisotopic Mass: 326.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide

Research Briefing on N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide (CAS: 1060228-73-0)

N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide (CAS: 1060228-73-0) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique acetamide and phenoxy structural motifs, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The growing interest in this molecule stems from its structural similarity to known pharmacophores, which suggests possible interactions with key cellular targets.

Recent studies have focused on elucidating the pharmacological properties of N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide, with particular emphasis on its mechanism of action and potential therapeutic benefits. Preliminary findings indicate that this compound exhibits promising activity in vitro, with notable effects on cellular signaling pathways associated with inflammation and proliferation. Researchers have employed advanced techniques such as high-throughput screening and molecular docking to explore its binding affinity and selectivity toward specific protein targets.

One of the key challenges in the development of N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide as a therapeutic agent lies in optimizing its pharmacokinetic and pharmacodynamic properties. Recent efforts have been directed toward structural modifications to enhance its bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of its efficacy, paving the way for the design of more potent derivatives.

In addition to its potential therapeutic applications, N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide has also been explored as a tool compound in chemical biology research. Its ability to modulate specific cellular processes makes it a valuable probe for studying the underlying mechanisms of disease. Recent publications have highlighted its utility in elucidating the role of certain signaling pathways in cancer and inflammatory disorders, further underscoring its significance in biomedical research.

Looking ahead, the continued investigation of N,N-dimethyl-2-{4-[2-(3-methylphenoxy)acetamido]phenyl}acetamide is expected to yield deeper insights into its therapeutic potential and mechanistic underpinnings. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development, with the ultimate goal of translating preclinical findings into clinical applications. As research progresses, this compound may emerge as a promising candidate for the treatment of a range of diseases, offering new avenues for drug discovery and development.